molecular formula O7Tb4-2 B1143604 Tetraterbium heptaoxide CAS No. 12037-01-3

Tetraterbium heptaoxide

Cat. No. B1143604
CAS RN: 12037-01-3
M. Wt: 747.7
InChI Key:
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Description

Synthesis Analysis

Tetraterbium heptaoxide is most often produced by ignition of the oxalate or the sulfate in air . The oxalate (at 1000 °C) is generally preferred, since the sulfate requires a higher temperature, and it produces an almost black product contaminated with Tb6O11 or other oxygen-rich oxides .


Molecular Structure Analysis

The molecular formula of Tetraterbium heptaoxide is O7Tb4 . There is some debate as to whether it is a discrete compound, or simply one phase in an interstitial oxide system .


Chemical Reactions Analysis

Terbium (III,IV) oxide loses O2 when heated at high temperatures; at more moderate temperatures (ca. 350 °C) it reversibly loses oxygen, as shown by exchange with 18O2 . It reacts with atomic oxygen to produce TbO2 . It also reacts with other hot concentrated acids to produce terbium (III) salts .


Physical And Chemical Properties Analysis

Tetraterbium heptaoxide has a molar mass of 747.697 g/mol . It appears as a dark brown-black powder with a density of 7.3 g/mL at 25 °C . It is insoluble in water .

Scientific Research Applications

  • Hydrothermal Synthesis and Characterization of Nb3O7(OH) : This paper discusses the preparation of Triniobium hydroxide heptaoxide, Nb3O7(OH), through hydrothermal treatment. It covers the structural and compositional characteristics of this compound, which might be relevant in understanding the properties of similar compounds like Tetraterbium heptaoxide (Izumi & Kodama, 1978).

  • Tetraarsenic Hexoxide Induces G2/M Arrest, Apoptosis, and Autophagy : This study investigates the anti-cancer effects of Tetraarsenic hexoxide (As4O6) on human colon cancer cells. The research on Tetraarsenic hexoxide could provide a comparative basis for understanding the biological interactions and potential applications of Tetraterbium heptaoxide in medical research (Nagappan et al., 2017).

  • Layered Tetramethylammonium Vanadium Oxide [N(CH3)4]V3O7 : This paper focuses on the crystalline structure of Tetramethylammonium trivanadium heptaoxide, highlighting the significance of understanding crystal structures in the development of advanced materials. This might be relevant in the study of Tetraterbium heptaoxide's crystalline properties (Zavalij, Chirayil, & Whittingham, 1997).

  • Synthesis, Characterization, and Catalytic Activity of Novel Co(II) and Pd(II)-perfluoroalkylphthalocyanine : This research explores the synthesis and properties of phthalocyanine complexes, which could be relevant in catalysis and other applications similar to those explored for Tetraterbium heptaoxide (Özer et al., 2009).

Future Directions

Tetraterbium heptaoxide is used as a redox catalyst in reactions involving oxygen . It finds applications in the manufacture of glass, optical and ceramic . Nanoparticles of terbium oxide are used as analytical reagents for the determination of drugs in food .

properties

IUPAC Name

oxygen(2-);terbium(3+)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3O.2Tb/q3*-2;2*+3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCRZPWWVSXWCMC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[Tb+3].[Tb+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

O3Tb2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401014252
Record name Terbium oxide (Tb2O3)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401014252
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

365.849 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Terbium oxide (Tb2O3)

CAS RN

12036-41-8, 12037-01-3
Record name Terbium oxide (Tb2O3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036418
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Terbium oxide (Tb4O7)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012037013
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Terbium oxide (Tb2O3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Terbium oxide (Tb2O3)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401014252
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Citations

For This Compound
22
Citations
J Wang, J Liu, Y Wang, J Cao, L Hou, R Ge… - Journal of Materials …, 2020 - pubs.rsc.org
… Europium oxide (Eu 2 O 3 ) and tetraterbium heptaoxide (Tb 4 O 7 ) were purchased from Sinopharm Chemical Reagent Co., Ltd (Beijing, China). TTA (2-thenoyltrifluoroacetone) was …
Number of citations: 18 pubs.rsc.org
B Gao, L Fang, J Men - Polymer, 2012 - Elsevier
4-(Chloromethyl) benzoic acid (CMBA) was first bonded onto the side chains of polystyrene (PS) via a polymer reaction, Friedel–Crafts alkylation reaction, and aryl carboxylic acid-…
Number of citations: 58 www.sciencedirect.com
I Hartenbach, S Strobel, PK Dorhout… - Journal of Solid State …, 2008 - Elsevier
… sources, it had to be produced in situ by the comproportionation of elemental terbium (Tb: 99.9%; ChemPur, Karlsruhe, Germany) and the mixed-valent tetraterbium heptaoxide (Tb 4 O …
Number of citations: 23 www.sciencedirect.com
I Hartenbach, S Strobel, T Schleid… - Zeitschrift für …, 2009 - Wiley Online Library
The lanthanide chloride ortho‐oxomolybdates LnCl[MoO 4 ] (Ln = Sm–Yb) crystallize in the monoclinic space group C2/m (a = 1035–1010 pm, b = 736–713 pm, c = 691–678 pm, β = …
Number of citations: 17 onlinelibrary.wiley.com
W Li, H Kou, W Zhang, L Ge, H Pan… - … Journal of Applied …, 2020 - Wiley Online Library
Gd2O2S:Tb (GOS) phosphor screen, generally with a multilayer structure, has been widely used in digital X‐ray imaging. GOS phosphor screen is fabricated via a slip casting route, …
Number of citations: 12 ceramics.onlinelibrary.wiley.com
D Lu, M Yang, P Fang, C Li, L Jiang - Applied Surface Science, 2017 - Elsevier
… Baotou Ruike Rare Earth Co., Ltd can provide tetraterbium heptaoxide (Tb 4 O 7 ). Without further purification, the reagents were utilized at analytically pure level. With a resistance of …
Number of citations: 48 www.sciencedirect.com
GF Steyn, C Vermeulen, F Szelecsényi… - Nuclear Instruments and …, 2014 - Elsevier
… Gadolinium trioxide (Gd 2 O 3 ) and tetraterbium heptaoxide (Tb 4 O 7 ) powders were obtained from Isoflex USA and Koch Chemicals Ltd., respectively. Due to limited quantities of the …
Number of citations: 49 www.sciencedirect.com
V Singh, S Watanabe, TKG Rao, N Singh… - Journal of …, 2016 - Springer
… for preparing the samples included aluminum nitrate nonahydrate (5 g of Al(NO 3 ) 3 ∙9H 2 O), calcium nitrate tetrahydrate (0.2570 g of Ca(NO 3 ) 2 ∙4H 2 O), tetraterbium heptaoxide (…
Number of citations: 4 link.springer.com
B Gao, L Fang, R Zhang, J Men - Synthetic metals, 2012 - Elsevier
Polysulfone (PSF) was modified via a polymer reaction, Friedel–Crafts alkylation of PSF with 4-(chloromethyl) benzoic acid (CMBA) as reaction reagent, and benzoic acid (BA) ligand …
Number of citations: 45 www.sciencedirect.com
B Gao, Z Qiao, T Chen - Materials Chemistry and Physics, 2014 - Elsevier
With chloromethylated polysulfone as starting substance, naphthoic acid (NA) and benzoic acid (BA) were bonded onto the side chains of polysulfone (PSF) via polymer reactions, …
Number of citations: 47 www.sciencedirect.com

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